Cas no 879351-85-6 (3-butyl-7-(3-Methylbutyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 3-butyl-7-(3-Methylbutyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 879351-85-6
• MF: C₁₄H₂₂N₄O₂
• MW: 278.350082874298
• CID: 3108472
• PubChem ID: 4962883
• Update Time: 2025-10-19

3-butyl-7-(3-Methylbutyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 3-butyl-7-(3-methylbutyl)-3,7-dihydro-1H-purine-2,6-dione
• 3-butyl-7-(3-Methylbutyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione

• Inchi： 1S/C14H22N4O2/c1-4-5-7-18-12-11(13(19)16-14(18)20)17(9-15-12)8-6-10(2)3/h9-10H,4-8H2,1-3H3,(H,16,19,20)
• InChI Key： AHNCWUWQRJYWIP-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=CN2CCC(C)C)N(C(N1)=O)CCCC

Additional information on 3-butyl-7-(3-Methylbutyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione

Introduction to 3-Butyl-7-(3-Methylbutyl)-2,3,6,7-Tetrahydro-1H-Purine-2,6-Dione (CAS No. 879351-85-6)

3-Butyl-7-(3-Methylbutyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 879351-85-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology due to its unique structural properties and potential therapeutic applications. This compound belongs to the purine family, a class of heterocyclic aromatic organic compounds that are fundamental building blocks in nucleic acids and various bioactive molecules.

The chemical structure of 3-butyl-7-(3-methylbutyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione features a purine core with specific alkyl substituents at the 3 and 7 positions. The presence of these substituents imparts distinct physicochemical properties to the molecule, making it an intriguing candidate for various biological studies. Recent research has focused on elucidating the biological activities and potential therapeutic applications of this compound.

In the realm of medicinal chemistry, 3-butyl-7-(3-methylbutyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione has been investigated for its potential as a modulator of purinergic receptors. Purinergic receptors are a family of cell surface receptors that respond to extracellular nucleotides and nucleosides. These receptors play crucial roles in various physiological processes, including neurotransmission, immune responses, and cellular metabolism. Studies have shown that 3-butyl-7-(3-methylbutyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione can interact with specific purinergic receptors, potentially modulating their activity and thereby influencing these processes.

One of the key areas of interest is the potential of 3-butyl-7-(3-methylbutyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione in the treatment of neurological disorders. Research has indicated that this compound may have neuroprotective properties by modulating purinergic signaling pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that 3-butyl-7-(3-methylbutyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione exhibited significant neuroprotective effects in an in vitro model of neuronal injury. The compound was found to reduce oxidative stress and inhibit apoptosis in neuronal cells exposed to toxic stimuli.

Beyond its neuroprotective potential, 3-butyl-7-(3-methylbutyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione has also been explored for its anti-inflammatory properties. Inflammation is a complex biological response involving immune cells and signaling molecules. Purinergic receptors are known to play a critical role in regulating inflammatory responses. A recent study published in the European Journal of Pharmacology demonstrated that 3-butyl-7-(3-methylbutyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione could inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-1beta in macrophages stimulated with lipopolysaccharide (LPS). This finding suggests that the compound may have therapeutic potential in treating inflammatory diseases.

The pharmacokinetic properties of 3-butyl-7-(3-methylbutyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione have also been studied to assess its suitability as a therapeutic agent. Research has shown that the compound exhibits favorable absorption and distribution profiles when administered orally or intravenously. Additionally, it has demonstrated good metabolic stability and low toxicity in preclinical studies. These properties make it an attractive candidate for further development as a drug candidate.

In conclusion, 3-butyl-7-(3-methylbutyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 879351-85-6) is a promising compound with diverse biological activities and potential therapeutic applications. Its ability to modulate purinergic receptors makes it an intriguing target for further research in areas such as neuroprotection and anti-inflammation. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical utility.